Cas no 175137-30-1 (Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)-5-pyrimidinecarboxylate)

Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)-5-pyrimidinecarboxylate is a specialized pyrimidine derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a reactive 2-chloro substituent and a trifluoromethyl group, enhancing its versatility as an intermediate in nucleophilic substitution reactions. The cyclopropylmethyl ester moiety offers stability while allowing further functionalization under mild conditions. Its structural attributes make it valuable for constructing complex heterocyclic frameworks, particularly in agrochemical and medicinal chemistry applications. The trifluoromethyl group contributes to improved lipophilicity and metabolic stability, making it a useful building block for bioactive molecule development. This compound is typically handled under controlled conditions due to its reactivity.
Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)-5-pyrimidinecarboxylate structure
175137-30-1 structure
Product Name:Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)-5-pyrimidinecarboxylate
CAS No:175137-30-1
MF:C13H7Cl2F3N2O2
MW:351.108091592789
MDL:MFCD00068150
CID:111835
PubChem ID:2736469
Update Time:2025-06-07

Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)-5-pyrimidinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Chlorobenzyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate
    • 2-chloro-4-[(4-chlorophenyl)methyl]-6-(trifluoromethyl)pyrimidine-5-carboxylate
    • 5-Pyrimidinecarboxylicacid, 2-chloro-4-(trifluoromethyl)-, (4-chlorophenyl)methyl ester
    • cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate
    • BUTTPARK 99\18-31
    • 4-Chlorobenzyl-2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate97%
    • 4-Chlorobenzyl-2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate 97%
    • D77835
    • 5-Pyrimidinecarboxylic acid, 2-chloro-4-(trifluoromethyl)-, (4-chlorophenyl)methyl ester
    • 175137-30-1
    • CS-W018363
    • 4-chlorobenzyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate, AldrichCPR
    • FT-0618193
    • SB57956
    • 4-Chlorobenzyl-2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate
    • PS-6995
    • AKOS022181147
    • (4-chlorophenyl)methyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate
    • MFCD00068150
    • Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)-5-pyrimidinecarboxylate
    • MDL： MFCD00068150
    • Inchi： 1S/C13H7Cl2F3N2O2/c14-8-3-1-7(2-4-8)6-22-11(21)9-5-19-12(15)20-10(9)13(16,17)18/h1-5H,6H2
    • InChI Key： HSBJECAMXXWHKG-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)COC(C1=CN=C(N=C1C(F)(F)F)Cl)=O

Computed Properties

  • Exact Mass: 349.98400
  • Monoisotopic Mass: 349.984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.514
  • Melting Point: 69 °C
  • Boiling Point: 463.3°Cat760mmHg
  • Flash Point: 234°C
  • Refractive Index: 1.505
  • PSA: 52.08000
  • LogP: 4.15920

Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)-5-pyrimidinecarboxylate Security Information

  • Signal Word：warning
  • Hazard Statement： Irritant
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazard Category Code： 25
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38
  • Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)-5-pyrimidinecarboxylate Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)-5-pyrimidinecarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC1695-250mg
4-Chlorobenzyl-2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate
 175137-30-1 97%
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Chemenu
CM337393-1g
4-Chlorobenzyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate
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Chemenu
CM337393-1g
4-Chlorobenzyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate
 175137-30-1 95%+
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 $72 2021-08-18
TRC
C272180-500mg
Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)-5-pyrimidinecarboxylate
 175137-30-1
500mg
 $ 310.00 2022-04-01
TRC
C272180-1000mg
Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)-5-pyrimidinecarboxylate
 175137-30-1
1g
 $ 515.00 2022-04-01
TRC
C272180-2000mg
Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)-5-pyrimidinecarboxylate
 175137-30-1
2g
 $ 825.00 2022-04-01
abcr
AB129998-250 mg
4-Chlorobenzyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate, 97%; .
 175137-30-1 97%
250mg
 €75.60 2023-05-10
abcr
AB129998-250mg
4-Chlorobenzyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate, 97%; .
 175137-30-1 97%
250mg
 €66.60 2025-02-14
Ambeed
A556642-1g
4-Chlorobenzyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate
 175137-30-1 97%
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 $84.0 2024-08-03

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